Cas no 368869-87-8 (3,4-Dihydro-2h-1,5-benzodioxepin-7-yl isocyanate)
368869-87-8 structure
Product Name:3,4-Dihydro-2h-1,5-benzodioxepin-7-yl isocyanate
CAS No:368869-87-8
MF:C10H9NO3
MW:191.183362722397
MDL:MFCD02681909
CID:303541
PubChem ID:2776391
Update Time:2025-04-19
3,4-Dihydro-2h-1,5-benzodioxepin-7-yl isocyanate Chemical and Physical Properties
Names and Identifiers
-
- 2H-1,5-Benzodioxepin,3,4-dihydro-7-isocyanato-
- 3,4-dihydro-2H-1,5-benzodioxepin-7-yl isocyanate
- 7-isocyanato-3,4-dihydro-2H-1,5-benzodioxepine
- FT-0614304
- AKOS009158179
- 7-isocyanato-3,4-dihydro-2H-benzo[b][1,4]dioxepine
- MFCD02681909
- J-511168
- 368869-87-8
- SCHEMBL1019756
- 3,4-Dihydro-2h-1,5-benzodioxepin-7-ylisocyanate
- BS-28179
- A823434
- DTXSID20380038
- DB-021897
- 3,4-Dihydro-2h-1,5-benzodioxepin-7-yl isocyanate
-
- MDL： MFCD02681909
- Inchi： 1S/C10H9NO3/c12-7-11-8-2-3-9-10(6-8)14-5-1-4-13-9/h2-3,6H,1,4-5H2
- InChI Key： DUCMKSIKRPVTAJ-UHFFFAOYSA-N
- SMILES： O1C2C=C(C=CC=2OCCC1)N=C=O
Computed Properties
- Exact Mass: 191.05800
- Monoisotopic Mass: 191.058
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 238
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 47.9Ų
Experimental Properties
- Density: 1.26
- Boiling Point: 302.2°C at 760 mmHg
- Flash Point: 146.5°C
- Refractive Index: 1.577
- PSA: 47.89000
- LogP: 1.81520
3,4-Dihydro-2h-1,5-benzodioxepin-7-yl isocyanate Customs Data
- HS CODE：2932999099
- Customs Data：
China Customs Code:
2932999099Overview:
2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3,4-Dihydro-2h-1,5-benzodioxepin-7-yl isocyanate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR23209-1g |
3,4-Dihydro-2H-1,5-benzodioxepin-7-yl isocyanate |
368869-87-8 | 1g |
£480.00 | 2025-02-19 | ||
| TRC | D451355-10mg |
3,4-Dihydro-2h-1,5-benzodioxepin-7-yl isocyanate |
368869-87-8 | 10mg |
$64.00 | 2023-05-18 | ||
| TRC | D451355-25mg |
3,4-Dihydro-2h-1,5-benzodioxepin-7-yl isocyanate |
368869-87-8 | 25mg |
$69.00 | 2023-05-18 | ||
| TRC | D451355-50mg |
3,4-Dihydro-2h-1,5-benzodioxepin-7-yl isocyanate |
368869-87-8 | 50mg |
$92.00 | 2023-05-18 | ||
| TRC | D451355-100mg |
3,4-Dihydro-2h-1,5-benzodioxepin-7-yl isocyanate |
368869-87-8 | 100mg |
$133.00 | 2023-05-18 | ||
| abcr | AB224378-250 mg |
3,4-Dihydro-2H-1,5-benzodioxepin-7-yl isocyanate; 95% |
368869-87-8 | 250 mg |
€72.40 | 2023-07-20 | ||
| abcr | AB224378-1 g |
3,4-Dihydro-2H-1,5-benzodioxepin-7-yl isocyanate; 95% |
368869-87-8 | 1 g |
€197.70 | 2023-07-20 | ||
| abcr | AB224378-250mg |
3,4-Dihydro-2H-1,5-benzodioxepin-7-yl isocyanate; 95% |
368869-87-8 | 250mg |
€72.40 | 2023-09-13 | ||
| abcr | AB224378-1g |
3,4-Dihydro-2H-1,5-benzodioxepin-7-yl isocyanate, 95%; . |
368869-87-8 | 95% | 1g |
€212.00 | 2025-02-21 | |
| A2B Chem LLC | AF70700-100mg |
3,4-Dihydro-2h-1,5-benzodioxepin-7-yl isocyanate |
368869-87-8 | 95% | 100mg |
$75.00 | 2024-04-20 |
3,4-Dihydro-2h-1,5-benzodioxepin-7-yl isocyanate Related Literature
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
368869-87-8 (3,4-Dihydro-2h-1,5-benzodioxepin-7-yl isocyanate) Related Products
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- 88740-98-1(Benzene, 1,4-diethoxy-2,5-diisocyanato-)
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- 55792-34-2(Benzene, 1-butoxy-3-isocyanato-)
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